Cas no 946682-33-3 (3-Chloro-2-(2-ethoxyphenoxy)aniline)

• Product Name: 3-Chloro-2-(2-ethoxyphenoxy)aniline
• CAS No: 946682-33-3
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 4721173
• Update Time: 2025-10-28

3-Chloro-2-(2-ethoxyphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-(2-ETHOXYPHENOXY)ANILINE
• 3-Chloro-2-(2-ethoxyphenoxy)aniline

• Inchi： 1S/C14H14ClNO2/c1-2-17-12-8-3-4-9-13(12)18-14-10(15)6-5-7-11(14)16/h3-9H,2,16H2,1H3
• InChI Key： KTMLBNZKYZAYHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1C=CC=CC=1OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 44.5

Additional information on 3-Chloro-2-(2-ethoxyphenoxy)aniline

3-Chloro-2-(2-ethoxyphenoxy)aniline: A Comprehensive Overview

3-Chloro-2-(2-ethoxyphenoxy)aniline, a compound with the CAS number 946682-33-3, is an organic chemical that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a benzene ring. The structure of 3-Chloro-2-(2-ethoxyphenoxy)aniline includes a chlorine atom at the 3-position of the benzene ring, an ethoxyphenoxy group at the 2-position, and an amino group at the para position relative to the ethoxyphenoxy substituent. This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

The synthesis of 3-Chloro-2-(2-ethoxyphenoxy)aniline typically involves multi-step processes, often starting from chloroaniline derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize reaction conditions, thereby improving yield and reducing production costs. These developments highlight the growing interest in sustainable chemical manufacturing practices.

One of the most notable applications of 3-Chloro-2-(2-ethoxyphenoxy)aniline is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to undergo nucleophilic aromatic substitution reactions makes it a valuable precursor for synthesizing functional polymers with tailored properties. Recent studies have demonstrated its potential in creating high-performance materials for electronic devices, such as flexible displays and sensors. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, with researchers investigating its utility in designing bioactive molecules targeting specific therapeutic areas.

In terms of physical properties, 3-Chloro-2-(2-ethoxyphenoxy)aniline exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for various industrial processes that require controlled solubility profiles. The compound's stability under different environmental conditions has also been a subject of recent research, with findings indicating moderate resistance to thermal degradation and oxidative processes.

The biological activity of 3-Chloro-2-(2-ethoxyphenoxy)aniline has been another area of intense research interest. Studies have shown that this compound possesses moderate antioxidant properties, which could be harnessed in developing food preservatives or cosmetic ingredients. Furthermore, its ability to interact with certain enzymes suggests potential applications in drug discovery, particularly in targeting diseases associated with oxidative stress or inflammation.

From an environmental perspective, understanding the fate and behavior of 3-Chloro-2-(2-ethoxyphenoxy)aniline in natural systems is crucial for assessing its ecological impact. Recent investigations have focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it can be metabolized by certain microbial communities. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its production or use.

In conclusion, 3-Chloro-2-(2-ethoxyphenoxy)aniline (CAS No: 946682-33-3) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methods and material science, positions it as a key player in modern chemical innovation. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.